Cas no 61148-01-4 (Phenol, 5-(4-chloro-2-methylphenoxy)-2-nitro-)
61148-01-4 structure
Product Name:Phenol, 5-(4-chloro-2-methylphenoxy)-2-nitro-
CAS No:61148-01-4
MF:C13H10ClNO4
MW:279.675802707672
CID:490683
PubChem ID:14653472
Update Time:2025-04-19
Phenol, 5-(4-chloro-2-methylphenoxy)-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 5-(4-chloro-2-methylphenoxy)-2-nitro-
- 5-(4-chloro-2-methylphenoxy)-2-nitrophenol
- 61148-01-4
- DTXSID10562644
-
- Inchi: 1S/C13H10ClNO4/c1-8-6-9(14)2-5-13(8)19-10-3-4-11(15(17)18)12(16)7-10/h2-7,16H,1H3
- InChI Key: QLMVRNURXADGMQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C)C=1)OC1C=CC(=C(C=1)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 279.0299
- Monoisotopic Mass: 279.0298355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- PSA: 72.6
Phenol, 5-(4-chloro-2-methylphenoxy)-2-nitro- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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